Cas no 301313-59-7 (N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide)

• Product Name: N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide
• CAS No: 301313-59-7
• MF: C₃₀H₂₄N₂O₆S₂
• MW: 572.651365280151
• CID: 6159841
• PubChem ID: 1381606
• Update Time: 2025-11-02

N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide
• N-[4-[acetyl(naphthalen-2-ylsulfonyl)amino]phenyl]-N-naphthalen-2-ylsulfonylacetamide
• N-(naphthalene-2-sulfonyl)-N-{4-[N-(naphthalene-2-sulfonyl)acetamido]phenyl}acetamide
• AKOS024576438
• 301313-59-7
• N,N'-(1,4-phenylene)bis(N-(naphthalen-2-ylsulfonyl)acetamide)
• F0399-1253

• Inchi： 1S/C30H24N2O6S2/c1-21(33)31(39(35,36)29-17-11-23-7-3-5-9-25(23)19-29)27-13-15-28(16-14-27)32(22(2)34)40(37,38)30-18-12-24-8-4-6-10-26(24)20-30/h3-20H,1-2H3
• InChI Key： FMUSWLMAGDNBQQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N(C(C)=O)C1C=CC(=CC=1)N(C(C)=O)S(C1C=CC2C=CC=CC=2C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 572.10757884g/mol
• Monoisotopic Mass: 572.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide

Comprehensive Overview of N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide (CAS No. 301313-59-7)

N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide (CAS No. 301313-59-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique naphthalene sulfonyl and acetamide functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its complex structure and potential applications align with current trends in drug discovery, biomolecular interactions, and advanced material synthesis.

The molecular architecture of N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide features dual naphthalene sulfonyl moieties, which are known for their electron-withdrawing properties and ability to enhance molecular stability. This makes the compound a promising candidate for applications in pharmaceutical intermediates and polymeric materials. Researchers are particularly interested in its potential role in enzyme inhibition and targeted drug delivery systems, topics frequently searched in academic and industrial databases.

In the context of green chemistry and sustainable synthesis, CAS No. 301313-59-7 has been explored for its compatibility with eco-friendly reaction conditions. The compound’s thermal stability and solubility profile make it suitable for use in high-performance coatings and electronic materials, addressing the growing demand for environmentally benign alternatives in manufacturing processes. These attributes resonate with current searches on sustainable chemical solutions and green industrial practices.

Another area of interest is the compound’s potential in photodynamic therapy and fluorescence-based imaging. The naphthalene core is known for its luminescent properties, which could be leveraged in biomedical diagnostics and optical sensors. This aligns with the rising popularity of non-invasive diagnostic tools and precision medicine, frequently queried in scientific literature and patent filings.

From a synthetic perspective, the preparation of N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide involves multi-step reactions, including sulfonylation and amide coupling. These methodologies are widely discussed in organic synthesis forums and research publications, reflecting the compound’s relevance in modern chemical methodology development. Optimizing its yield and purity remains a key focus for chemists, as highlighted in recent peer-reviewed studies.

In summary, N-(naphthalene-2-sulfonyl)-N-{4-N-(naphthalene-2-sulfonyl)acetamidophenyl}acetamide (CAS No. 301313-59-7) represents a versatile compound with broad applicability across pharmaceuticals, materials science, and biotechnology. Its structural complexity and functional diversity make it a valuable subject for further investigation, particularly in alignment with contemporary research trends such as sustainable chemistry and advanced therapeutics.